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Compound of Interest

Compound Name: Val-gly

Cat. No.: B1587892 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the Val-gly dipeptide, a molecule of

growing interest in biochemical and pharmaceutical research. This document details its

chemical structure, physicochemical properties, synthesis methodologies, and known biological

activities, with a focus on its antioxidant potential. This guide is intended for researchers,

scientists, and professionals in drug development.

Core Structure and Properties
Val-gly, or L-Valylglycine, is a dipeptide composed of the amino acids L-valine and glycine.[1]

The valine residue is at the N-terminus, and the glycine residue is at the C-terminus.

Chemical Structure
The chemical structure of Val-gly is characterized by a peptide bond linking the carboxyl group

of valine to the amino group of glycine.

IUPAC Name: 2-[[(2S)-2-amino-3-methylbutanoyl]amino]acetic acid[1]

Molecular Formula: C7H14N2O3[1]

Canonical SMILES: CC(C)--INVALID-LINK--N[1]

InChI Key: IOUPEELXVYPCPG-LURJTMIESA-N[1]
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Physicochemical Properties
A summary of the key physicochemical properties of Val-gly is presented in the table below.

This data is crucial for understanding its behavior in various experimental settings.

Property Value Source

Molecular Weight 174.20 g/mol PubChem[1]

XLogP3 -2.7 PubChem[1]

Hydrogen Bond Donor Count 3 PubChem[1]

Hydrogen Bond Acceptor

Count
4 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Exact Mass 174.10044231 Da PubChem[1]

Topological Polar Surface Area 92.4 Å² PubChem[1]

Heavy Atom Count 12 PubChem[1]

Formal Charge 0 PubChem[1]

Complexity 179 PubChem[1]

Isotope Atom Count 0 PubChem[1]

Defined Atom Stereocenter

Count
1 PubChem[1]

Covalently-Bonded Unit Count 1 PubChem[1]

Compound Is Canonicalized Yes PubChem[1]

Synthesis and Purification
Val-gly can be synthesized through both chemical and enzymatic methods. The choice of

method depends on the desired scale, purity requirements, and available resources.
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Experimental Protocol: Solid-Phase Peptide Synthesis
(SPPS)
Solid-phase peptide synthesis is a widely used method for producing peptides. The following is

a general protocol based on the Fmoc/tBu strategy.

Logical Workflow for Solid-Phase Peptide Synthesis of Val-Gly

Resin Swelling Fmoc-Glycine Loading
1. Swell resin in DMF

Fmoc Deprotection
2. Couple Fmoc-Gly-OH

Fmoc-Valine Coupling
3. Remove Fmoc with piperidine

Fmoc Deprotection
4. Couple Fmoc-Val-OH

Cleavage from Resin
5. Remove Fmac with piperidine

Purification (HPLC)
6. Cleave with TFA cocktail

Characterization (MS, NMR)
7. Purify by RP-HPLC

Substrates:
L-Valine methyl ester

Glycine

Enzymatic Reaction

L-Amino Acid
Esterase (LAE)

Purification
Monitor progress

Characterization
Isolate product
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Val-Gly

Glycine

Metabolism

Glyoxalase 1 (Glo1)

Restores function

MAPK Signaling

Modulates

Methylglyoxal (MG)

Detoxifies

Advanced Glycation
End-products (AGEs)

Precursor to

Receptor for AGEs (RAGE)

Activates

Reactive Oxygen Species (ROS)

Induces

Oxidative Stress

Contributes to
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Prepare Val-Gly solutions
(various concentrations)

Mix Val-Gly and
DPPH solutions

Prepare DPPH solution
in methanol

Incubate in the dark Measure absorbance
at 517 nm Calculate scavenging activity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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